Ethyl 2-methyl-3-oxo-3-(phenylamino)propanoate

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: ethyl 3-anilino-2-methyl-3-oxopropanoate
• InChI: InChI=1S/C12H15NO3/c1-3-16-12(15)9(2)11(14)13-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,13,14)
• InChI Key: REEGXHWLUQSQBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C(=O)NC1=CC=CC=C1

Description

Ethyl 2-methyl-3-oxo-3-(phenylamino)propanoate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared according to Procedure A using diethyl 2-methylmalonate (24.485 g, 141 mmol), aniline (9.00 mL, 99 mmol) and pyridine (16 mL) to afford product as a colorless oil after purification by chromatography on silica gel, eluting with EtOAc gradient in hexane. 1H NMR (400 MHz, chloroform-d) δ ppm 8.66 (1H, br. s.), 7.55 (2H, d, J=7.8 Hz), 7.33 (2H, t, J=8.0 Hz), 7.13 (1H, t, J=7.4 Hz), 4.20-4.33 (2H, m), 3.46 (1H, q, J=7.2 Hz), 1.56 (3H, d, J=7.4 Hz), 1.26-1.39 (3H, m).